Cas no 1261465-19-3 (6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol)

• Product Name: 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol
• CAS No: 1261465-19-3
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4923879
• Update Time: 2025-08-04

6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol

• Inchi： 1S/C13H9F4NO/c14-12-6-5-10(11(7-19)18-12)8-1-3-9(4-2-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： IXDAUBMGGFBRQB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=C(N=C1CO)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1

Additional information on 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol

Introduction to 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol (CAS No. 1261465-19-3)

6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1261465-19-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of fluorine and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol incorporates several key functional groups that contribute to its pharmacological potential. The fluorine atom at the 6-position of the pyridine ring is known to enhance metabolic stability and binding affinity, while the trifluoromethyl group at the para position of the phenyl ring introduces lipophilicity and modulates receptor interactions. The methanol moiety at the 2-position further extends the compound's versatility for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic pathways, particularly in oncology and central nervous system (CNS) disorders. The structural features of 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol make it an attractive candidate for designing molecules with enhanced binding affinity to protein targets. For instance, studies have demonstrated its potential as a scaffold for kinase inhibitors, where the fluorine and trifluoromethyl groups play critical roles in optimizing interactions with ATP-binding pockets.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery (FBDD). FBDD leverages small, low-affinity molecules (fragments) as starting points for designing high-affinity inhibitors through iterative optimization. The simplicity yet complexity of 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol makes it an excellent fragment candidate for virtual screening and experimental validation. Researchers have employed computational methods to predict its binding modes to various protein targets, including enzymes implicated in cancer progression and inflammatory diseases.

The fluorine substituent at the 6-position of the pyridine ring is particularly noteworthy due to its ability to modulate both hydrophobicity and electronic properties. This feature has been exploited in designing molecules with improved pharmacokinetic profiles, such as enhanced oral bioavailability and reduced susceptibility to metabolic degradation. Additionally, the trifluoromethyl group at the para position of the phenyl ring contributes to steric hindrance, which can be crucial for achieving tight binding to biological targets without off-target effects.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. For example, fluoroquinolones, a class of antibiotics featuring fluorine atoms, have revolutionized treatment against bacterial infections due to their enhanced efficacy and stability. Similarly, fluorinated pyridines have been explored as key components in antiviral and anti-inflammatory agents. The compound 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol aligns with this trend by incorporating fluorine and trifluoromethyl groups—elements that are widely recognized for their pharmacological benefits.

The methanol group at the 2-position of the pyridine ring provides a site for further functionalization, enabling chemists to explore diverse chemical space. This versatility has been leveraged in synthesizing analogs with tailored properties, such as altered solubility or increased receptor selectivity. For instance, replacing the hydroxymethyl group with other polar or non-polar substituents can fine-tune hydrophilicity-lipophilicity balance (HLB), a critical parameter for drug formulation.

In clinical research, 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol has been investigated as a potential lead compound for treating neurological disorders characterized by aberrant protein signaling. Preclinical studies have shown that derivatives of this scaffold exhibit promising activity against enzymes such as glycogen synthase kinase 3 (GSK3), which is implicated in neurodegenerative conditions like Alzheimer's disease and bipolar disorder. The ability of fluorinated pyridines to modulate enzyme activity without significant toxicity makes them attractive candidates for further development.

The synthesis of 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions for constructing the pyridine-fused aromatic system, followed by selective fluorination and methylation protocols. These synthetic strategies reflect contemporary trends in medicinal chemistry toward efficient and sustainable production processes.

The compound's molecular properties also make it suitable for exploring novel delivery systems, such as prodrugs or nanomedicines. By incorporating additional functional groups or linking it to carrier molecules, researchers can enhance its bioavailability or target specificity. For example, conjugating 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol with polyethylene glycol (PEG) chains can improve circulation time in vivo while reducing immunogenicity.

From an industrial perspective, 6-Fluoro-3-(4-(trifluoromethyl)phenyl)pyridine-2-methanol exemplifies how structural complexity can be harnessed to develop drugs with optimized pharmacological profiles. Its incorporation into clinical candidates underscores the growing importance of fluorinated heterocycles in modern drug discovery pipelines. As research continues to uncover new therapeutic applications for this class of compounds, demand for high-quality synthetic intermediates like this one is expected to rise.